Cas no 1427382-13-5 (3-Chloro-2-fluoro-6-methylbenzoic acid)

• Product Name: 3-Chloro-2-fluoro-6-methylbenzoic acid
• CAS No: 1427382-13-5
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• CID: 5003503
• PubChem ID: 84770883
• Update Time: 2025-05-20

3-Chloro-2-fluoro-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-6-methylbenzoic acid
• 3-chloro-2-fluoro-6-methylbenzoicacid
• Z1681354693
• CS-0311157
• SCHEMBL22993172
• MFCD23712075
• EN300-7935337
• 1427382-13-5

• Inchi： 1S/C8H6ClFO2/c1-4-2-3-5(9)7(10)6(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： ZRJMYWSSJVVPDX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C(=O)O)C=1F

Computed Properties

• Exact Mass: 188.0040353g/mol
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on 3-Chloro-2-fluoro-6-methylbenzoic acid

Introduction to 3-Chloro-2-fluoro-6-methylbenzoic acid (CAS No. 1427382-13-5)

3-Chloro-2-fluoro-6-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1427382-13-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This benzoic acid derivative features a unique structural motif comprising a chloro substituent at the third position, a fluoro group at the second position, and a methyl group at the sixth position on the benzene ring. Such a distinct arrangement of functional groups imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization into bioactive molecules.

The compound’s significance lies in its versatility as a building block for more complex molecules. In recent years, there has been growing interest in halogenated benzoic acids due to their enhanced bioavailability and metabolic stability, which are critical factors in drug design. The presence of both chloro and fluoro substituents particularly makes this compound intriguing, as these elements are known to modulate electronic properties and influence interactions with biological targets. This dual halogenation pattern has been exploited in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

Recent advancements in medicinal chemistry have highlighted the utility of 3-Chloro-2-fluoro-6-methylbenzoic acid in the synthesis of kinase inhibitors, which are widely used in oncology treatments. Kinases play pivotal roles in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By incorporating this compound into drug candidates, researchers aim to achieve high selectivity and potency. For instance, studies have demonstrated that derivatives of this benzoic acid can serve as scaffolds for inhibiting tyrosine kinases, which are overexpressed in many cancers. The fluoro group, in particular, has been shown to improve binding affinity by enhancing hydrophobic interactions with the kinase active site.

In addition to its pharmaceutical applications, 3-Chloro-2-fluoro-6-methylbenzoic acid has found utility in agrochemical research. The structural features of this compound contribute to its potential as a precursor for herbicides and fungicides. The chloro and fluoro substituents enhance the lipophilicity of the molecule, which is advantageous for membrane penetration in biological systems. This property makes it a promising candidate for developing next-generation crop protection agents that exhibit improved efficacy against resistant strains of pests and pathogens.

The synthesis of 3-Chloro-2-fluoro-6-methylbenzoic acid typically involves multi-step organic transformations starting from commercially available aromatic precursors. Common synthetic routes include halogenation reactions followed by functional group modifications. The precise regioselectivity achieved during these steps is crucial for obtaining the desired product with high yield and purity. Advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis while maintaining high chemical efficiency.

From a computational chemistry perspective, the molecular properties of 3-Chloro-2-fluoro-6-methylbenzoic acid have been extensively studied using density functional theory (DFT) and molecular dynamics (MD) simulations. These computational approaches provide insights into its electronic structure, solvation behavior, and interactions with biological targets. Such data are invaluable for guiding experimental design and optimizing drug-like properties. For example, DFT calculations have revealed that the electron-withdrawing nature of the chloro and fluoro groups stabilizes reactive intermediates during metabolic processes, contributing to improved pharmacokinetics.

The pharmacological profile of derivatives derived from 3-Chloro-2-fluoro-6-methylbenzoic acid continues to be explored in preclinical studies. Researchers are investigating its potential as an anti-inflammatory agent by modulating cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Preliminary findings suggest that certain analogs exhibit COX inhibition with selectivity over nonsteroidal anti-inflammatory drugs (NSAIDs), offering a safer alternative for pain management. Furthermore, its ability to cross blood-brain barriers has opened avenues for treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

In conclusion,3-Chloro-2-fluoro-6-methylbenzoic acid (CAS No. 1427382-13-5) represents a structurally intriguing compound with broad applications across pharmaceuticals and agrochemicals. Its unique combination of functional groups positions it as a versatile intermediate for synthesizing bioactive molecules with enhanced therapeutic potential. As research progresses, further exploration of its derivatives is expected to yield novel treatments for diverse diseases while addressing unmet medical needs.